Cas no 2229532-28-7 (3-(naphthalen-2-yl)methylpiperidin-3-ol)

• Product Name: 3-(naphthalen-2-yl)methylpiperidin-3-ol
• CAS No: 2229532-28-7
• MF: C₁₆H₁₉NO
• MW: 241.328164339066
• CID: 5604498
• PubChem ID: 165674918
• Update Time: 2025-10-28

3-(naphthalen-2-yl)methylpiperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1833829
• 2229532-28-7
• 3-[(naphthalen-2-yl)methyl]piperidin-3-ol
• 3-(naphthalen-2-yl)methylpiperidin-3-ol

• Inchi： 1S/C16H19NO/c18-16(8-3-9-17-12-16)11-13-6-7-14-4-1-2-5-15(14)10-13/h1-2,4-7,10,17-18H,3,8-9,11-12H2
• InChI Key： GMTUJNBDJFGSMU-UHFFFAOYSA-N
• SMILES： OC1(CC2C=CC3C=CC=CC=3C=2)CNCCC1

Computed Properties

• Exact Mass: 241.146664230g/mol
• Monoisotopic Mass: 241.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-(naphthalen-2-yl)methylpiperidin-3-ol

Introduction to 3-(Naphthalen-2-yl)methylpiperidin-3-ol (CAS No. 2229532-28-7)

3-(Naphthalen-2-yl)methylpiperidin-3-ol, with the CAS number 2229532-28-7, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound is characterized by its unique structural features, which include a naphthalene ring and a piperidine moiety, making it a valuable candidate for various biological studies and drug development initiatives.

The chemical structure of 3-(Naphthalen-2-yl)methylpiperidin-3-ol is particularly noteworthy. The naphthalene ring, a bicyclic aromatic hydrocarbon, imparts significant stability and hydrophobicity to the molecule. Meanwhile, the piperidine ring, a six-membered heterocyclic amine, contributes to the compound's basicity and potential for forming hydrogen bonds. The combination of these structural elements results in a molecule with diverse chemical properties that can be exploited for various biological activities.

Recent research has highlighted the potential of 3-(Naphthalen-2-yl)methylpiperidin-3-ol in several therapeutic areas. One of the most promising applications is in the treatment of neurological disorders. Studies have shown that this compound can modulate specific neurotransmitter systems, particularly those involving serotonin and dopamine. These neurotransmitters play crucial roles in mood regulation, cognitive function, and motor control, making 3-(Naphthalen-2-yl)methylpiperidin-3-ol a potential candidate for the development of novel antidepressants and antipsychotics.

In addition to its neurological applications, 3-(Naphthalen-2-yl)methylpiperidin-3-ol has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This ability to reduce inflammation suggests that 3-(Naphthalen-2-yl)methylpiperidin-3-ol could be useful in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 3-(Naphthalen-2-yl)methylpiperidin-3-ol is another important aspect of its potential therapeutic utility. Research has shown that this compound exhibits good oral bioavailability and favorable metabolic stability. These properties are crucial for ensuring that the drug can be effectively absorbed and distributed throughout the body, reaching its intended target tissues. Furthermore, preliminary studies have indicated that 3-(Naphthalen-2-yl)methylpiperidin-3-ol has a low toxicity profile, which is essential for minimizing adverse effects during long-term use.

In the realm of drug discovery, 3-(Naphthalen-2-yl)methylpiperidin-3-ol has been used as a lead compound for structure-based drug design. Computational methods such as molecular docking and molecular dynamics simulations have been employed to explore the interactions between this compound and various biological targets. These studies have provided valuable insights into the binding modes and mechanisms of action of 3-(Naphthalen-2-yl)methylpiperidin-3-ol, guiding the rational design of more potent and selective derivatives.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(Naphthalen-2-yhl)methylpiperidin-ol (CAS No. 2229532-1)1). Early results from these trials have been promising, with the compound demonstrating significant therapeutic benefits in preclinical models of various diseases. However, further research is needed to fully understand its potential clinical applications and to optimize its formulation for human use..

The synthesis of 3-(Naphthalen-1)-methylpiperidine-1)-ol (CAS No. 21)) involves several steps that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include palladium-catalyzed coupling reactions and selective functional group transformations. The ability to synthesize this compound efficiently on a large scale is crucial for its commercial viability as a pharmaceutical product..

In conclusion, 1)-methylpiperidine-1)-ol (CAS No. 21)) represents a promising molecule with diverse biological activities and therapeutic potential. Its unique chemical structure, favorable pharmacokinetic properties, and low toxicity profile make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, it is likely that this compound will play an increasingly important role in advancing medical treatments for various diseases..